Cas no 1235440-43-3 (4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine)

• Product Name: 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine
• CAS No: 1235440-43-3
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 4579570
• Update Time: 2025-06-12

4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine
• 1-Allyl-4-phenyl-1H-imidazol-5-amine
• 5-phenyl-3-prop-2-enylimidazol-4-amine
• SBB084560
• 4-phenyl-1-prop-2-enylimidazole-5-ylamine

• Inchi： 1S/C12H13N3/c1-2-8-15-9-14-11(12(15)13)10-6-4-3-5-7-10/h2-7,9H,1,8,13H2
• InChI Key： SQQMAZMNVKXFHI-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2C=CC=CC=2)=C1N)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8

Additional information on 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine

Comprehensive Overview of 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine (CAS No. 1235440-43-3): Properties, Applications, and Research Insights

The compound 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine (CAS No. 1235440-43-3) is a specialized imidazole derivative with a unique molecular structure, combining a phenyl group and an allyl substituent. Its chemical formula and structural features make it a subject of interest in pharmaceutical and materials science research. The presence of the imidazole ring and the allyl group contributes to its reactivity, enabling potential applications in drug discovery and organic synthesis.

In recent years, the demand for heterocyclic compounds like 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine has surged due to their versatility in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are critical.

The compound’s physicochemical properties, such as solubility, stability, and lipophilicity, are key factors in its applicability. Studies suggest that modifications to the allyl group or phenyl ring can fine-tune these properties, making it adaptable for various formulations. For instance, its potential as a bioactive scaffold has been investigated in the context of kinase inhibition, a hot topic in oncology research.

From an industrial perspective, 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine is also relevant to green chemistry initiatives. Its synthesis can be optimized using catalytic methods to reduce waste and improve yield, addressing the global push for sustainable chemical processes. This resonates with the increasing consumer and regulatory emphasis on eco-friendly production.

Another area of interest is the compound’s potential in material science. The imidazole core is known for its ability to form coordination complexes, which could be leveraged in designing advanced polymers or conductive materials. This ties into the broader trend of smart materials development for electronics and nanotechnology.

Frequently asked questions about 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine include inquiries about its synthetic routes, safety profiles, and commercial availability. Researchers often seek data on its spectroscopic characteristics (e.g., NMR, IR) and chromatographic behavior for analytical validation. These queries reflect the compound’s niche yet expanding role in scientific workflows.

In summary, 4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-amine (CAS No. 1235440-43-3) represents a multifaceted tool for modern chemistry. Its applications span from drug development to sustainable manufacturing, making it a compelling subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to contribute to breakthroughs in multiple high-impact fields.